Cas no 2171735-11-6 (4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171735-11-6
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6389625
• PubChem ID: 165812144
• Update Time: 2025-07-22

4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(3-acetamidopiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171735-11-6
• EN300-1509377

• Inchi： 1S/C26H29N3O6/c1-16(30)27-17-7-6-12-29(14-17)25(33)23(13-24(31)32)28-26(34)35-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,6-7,12-15H2,1H3,(H,27,30)(H,28,34)(H,31,32)
• InChI Key： DFYAEOQKFWXYGT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCCC(C1)NC(C)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171735-11-6)

4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, identified by its CAS number 2171735-11-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structure, combines a piperidine ring with an amino acid derivative, making it a promising candidate for various therapeutic applications. The presence of both acetamidopiperidine and fluorenylmethoxycarbonyl functional groups enhances its potential utility in drug design, particularly in the synthesis of bioactive molecules.

The compound's structural framework is notable for its versatility, which allows it to interact with biological targets in multiple ways. The acetamidopiperidine moiety is well-documented for its role in enhancing binding affinity and selectivity in drug candidates, while the fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis due to its stability and ease of removal. This combination suggests that 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid could serve as a key intermediate in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The unique properties of 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid make it an attractive scaffold for further exploration. For instance, studies have shown that piperidine derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in drug action. The incorporation of the fluorenylmethoxycarbonyl group further extends its potential by facilitating the synthesis of more complex molecules, such as peptidomimetics and protease inhibitors.

In the context of current research, this compound aligns with the growing trend toward targeted therapies. Its ability to engage with biological pathways at multiple levels makes it a valuable asset in the quest for more effective treatments. For example, researchers are investigating how modifications to the acetamidopiperidine ring can improve pharmacokinetic properties, such as solubility and metabolic stability. Meanwhile, the fluorenylmethoxycarbonyl moiety offers opportunities for derivatization, enabling the creation of analogs with enhanced potency or selectivity.

The synthesis of 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the piperidine ring, followed by the introduction of the amino acid derivative and subsequent functionalization with the fluorenylmethoxycarbonyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, preliminary studies suggest that derivatives of this molecule may exhibit anti-inflammatory or antiviral properties. The ability to fine-tune its structure allows researchers to optimize its activity against specific targets. This flexibility is particularly important in drug discovery, where identifying compounds that can modulate disease pathways effectively is paramount.

The role of computational chemistry has also been instrumental in understanding the behavior of 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These insights have guided experimental efforts and have helped to rationalize structural modifications aimed at improving therapeutic efficacy. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error approaches.

As interest in bioconjugation technologies grows, compounds like 4-(3-acetamidopiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid are being explored for their potential use as carriers or linkers in drug delivery systems. The stability provided by the fluorenylmethoxycarbonyl group makes it an excellent candidate for protecting sensitive moieties during transport to target sites within the body. Furthermore, its ability to undergo controlled release under specific physiological conditions opens up possibilities for site-specific therapies.

The future prospects for this compound are promising, given its unique structural features and versatile applications. Ongoing research aims to uncover new synthetic pathways that could streamline its production while maintaining high quality standards. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic profiles.

In conclusion,4-(3-acetamidopiperidin-1-y l)-3-{(( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o ) - 4 - o x o b u t a n o i c a c i d ( C A S N o . 2 1 7 1 7 3 5 - 1 1 - 6 ) represents a significant advancement in pharmaceutical chemistry. Its combination of structural complexity and functional diversity positions it as a valuable tool for developing next-generation therapeutics. As research continues to evolve,this compound will undoubtedly play a crucial role in addressing some of today's most pressing medical challenges.